![molecular formula C6H5F2N B1612798 2,4-Difluoro-6-methylpyridine CAS No. 83261-73-8](/img/structure/B1612798.png)
2,4-Difluoro-6-methylpyridine
Overview
Description
2,4-Difluoro-6-methylpyridine is a heterocyclic organic compound that belongs to the pyridine family . It has a molecular weight of 129.11 . It is an important intermediate used in the synthesis of various pesticides, pharmaceuticals, and agrochemicals.
Synthesis Analysis
The synthesis of substituted pyridines with diverse functional groups has been reported . A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans has been developed . This methodology has shown robustness, with ninety-three 5-aminoaryl pyridines and thirty-three 5-phenol pyridines synthesized .Molecular Structure Analysis
The molecular formula of 2,4-Difluoro-6-methylpyridine is C6H5F2N . The average mass is 129.107 Da and the monoisotopic mass is 129.039001 Da .Chemical Reactions Analysis
The reaction of nucleophilic substitution from the 4-position to the 2- or 6-position of 2,4-dihalopyridines and 2,4,6-trihalopyridines has been reported .Physical And Chemical Properties Analysis
2,4-Difluoro-6-methylpyridine is a liquid at room temperature . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthetic Chemistry Advancements
Regioselective Nucleophilic Substitution
A study by Schlosser et al. (2005) highlights a technique for rerouting nucleophilic substitution from the 4-position to the 2- or 6-position of halopyridines, including 2,4-difluoro-6-methylpyridine. This method involves the introduction of a trialkylsilyl group, enabling selective displacement of the halogen at the desired position, offering a solution to a longstanding problem in synthetic chemistry (Schlosser, Rausis, & Bobbio, 2005).
Materials Science Contributions
Fluorescent Crystals and Co-crystals
Grepioni et al. (2015) have synthesized and characterized fluorescent crystals and co-crystals of 1,8-naphthalimide derivatives, including those involving 2,4-difluoro-6-methylpyridine. These materials show significant changes in emission properties upon co-crystallization, indicating their potential for use in solid-state lighting and display technologies (Grepioni et al., 2015).
Coordination Chemistry and Ligand Synthesis
Versatile Terpyridine Analogues
Halcrow (2005) reviews the synthesis and complex chemistry of 2,6-bis(pyrazolyl)pyridines and related ligands, which are analogues of 2,4-difluoro-6-methylpyridine. These ligands have found applications in creating luminescent lanthanide compounds for biological sensing and iron complexes with unusual thermal and photochemical properties (Halcrow, 2005).
Luminescent Materials
AIE-active Ir(III) Complexes
Song et al. (2016) discuss the synthesis and photophysical properties of AIE-active Ir(III) complexes, which include difluorophenylpyridine derivatives as ligands. These complexes exhibit dual-emission and have potential applications in data security protection and as smart luminescent materials (Song et al., 2016).
Mechanism of Action
Target of Action
Fluoropyridines, in general, are known to have interesting and unusual physical, chemical, and biological properties due to the presence of strong electron-withdrawing substituents in the aromatic ring . They are often used in the synthesis of various biologically active compounds .
Mode of Action
It’s known that fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This could influence their interaction with targets.
Biochemical Pathways
Fluoropyridines are often used in the synthesis of various biologically active compounds, suggesting they may play a role in a variety of biochemical pathways .
Result of Action
Given its use in the synthesis of various biologically active compounds, it’s likely that it has significant effects at the molecular and cellular level .
Action Environment
The synthesis and reactivity of fluoropyridines can be influenced by various factors, including the presence of other substituents in the aromatic ring .
Safety and Hazards
Future Directions
The development of fluorinated organic chemicals is becoming an increasingly important research topic . The effects of fluorine and fluorine-containing moieties on the biological activities and physical properties of compounds have earned fluorine a unique place in the arsenal of the discovery chemist . It is expected that many novel applications of 2,4-Difluoro-6-methylpyridine will be discovered in the future .
properties
IUPAC Name |
2,4-difluoro-6-methylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F2N/c1-4-2-5(7)3-6(8)9-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFQQJBUDQPEFRW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90607406 | |
Record name | 2,4-Difluoro-6-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90607406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoro-6-methylpyridine | |
CAS RN |
83261-73-8 | |
Record name | 2,4-Difluoro-6-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90607406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-difluoro-6-methylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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